Cas no 140705-38-0 (Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 2-(1,1-dimethylethyl)-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 2-(1,1-dimethylethyl)-
• CAS No: 140705-38-0
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 1296537
• PubChem ID: 136235043
• Update Time: 2025-04-20

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 2-(1,1-dimethylethyl)-
• 2-tert-butyl-1H-pyrazolo[1,5-a]pyrimidin-5-one
• 2-tert-Butylpyrazolo[1,5-a]pyrimidin-5(1H)-one
• DTXSID40769967
• 2-tert-butyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
• 140705-38-0
• EN300-1130525
• 2-tert-butylpyrazolo[1,5-a]pyrimidin-5-ol

• Inchi： 1S/C10H13N3O/c1-10(2,3)7-6-8-11-9(14)4-5-13(8)12-7/h4-6H,1-3H3,(H,11,14)
• InChI Key： WLMWEDNRSXWTQZ-UHFFFAOYSA-N
• SMILES： O=C1C=CN2C(=CC(C(C)(C)C)=N2)N1

Computed Properties

• Exact Mass: 191.10599
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 46.92